Cas no 337936-43-3 (3-Methyl-2-phenyl-quinoline-4-carboxylic acid (4-ethoxy-phenyl)-amide)

• Product Name: 3-Methyl-2-phenyl-quinoline-4-carboxylic acid (4-ethoxy-phenyl)-amide
• CAS No: 337936-43-3
• MF: C₂₅H₂₂N₂O₂
• MW: 382.454386234283
• CID: 3071519
• PubChem ID: 1124201
• Update Time: 2025-05-20

3-Methyl-2-phenyl-quinoline-4-carboxylic acid (4-ethoxy-phenyl)-amide Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2-phenyl-quinoline-4-carboxylic acid (4-ethoxy-phenyl)-amide
• STK275023
• 337936-43-3
• SB72482
• Oprea1_097684
• Oprea1_423058
• AKOS000581450
• N-(4-ethoxyphenyl)-3-methyl-2-phenylquinoline-4-carboxamide

• MDL： MFCD01353381
• Inchi： 1S/C25H22N2O2/c1-3-29-20-15-13-19(14-16-20)26-25(28)23-17(2)24(18-9-5-4-6-10-18)27-22-12-8-7-11-21(22)23/h4-16H,3H2,1-2H3,(H,26,28)
• InChI Key： JCGMBUXAOWRWEZ-UHFFFAOYSA-N
• SMILES： O=C(C1C2C=CC=CC=2N=C(C2C=CC=CC=2)C=1C)NC1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 382.168127949Da
• Monoisotopic Mass: 382.168127949Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 3-Methyl-2-phenyl-quinoline-4-carboxylic acid (4-ethoxy-phenyl)-amide

Exploring 3-Methyl-2-phenyl-quinoline-4-carboxylic acid (4-ethoxy-phenyl)-amide (CAS No. 337936-43-3): Properties, Applications, and Market Insights

The compound 3-Methyl-2-phenyl-quinoline-4-carboxylic acid (4-ethoxy-phenyl)-amide (CAS No. 337936-43-3) is a specialized organic molecule that has garnered attention in pharmaceutical and materials science research. This quinoline derivative features a unique structural framework combining a methyl-phenyl-quinoline core with an ethoxy-phenyl amide moiety, making it valuable for various applications. Researchers are particularly interested in its potential as a pharmacophore in drug discovery, especially in targeting specific enzymes or receptors.

One of the most searched questions about this compound relates to its synthetic pathway. The synthesis typically involves multi-step organic reactions, starting with the formation of the quinoline backbone, followed by amide coupling with 4-ethoxyaniline. Recent publications highlight improved synthetic methods that enhance yield and purity, addressing a common concern among chemists working with such complex structures. The compound's solubility profile (moderate in organic solvents but limited in water) is another frequently researched aspect, crucial for formulation development.

In pharmaceutical applications, 3-Methyl-2-phenyl-quinoline-4-carboxylic acid (4-ethoxy-phenyl)-amide shows promise as a biological probe or potential therapeutic agent. Its structural features suggest possible activity against inflammatory pathways, making it relevant to current research on chronic diseases. The 4-ethoxy-phenyl group may contribute to enhanced bioavailability, a hot topic in modern drug design. While not yet in clinical use, its molecular architecture serves as inspiration for developing new small molecule drugs with improved target specificity.

The material science field has explored this compound for its photophysical properties. The conjugated quinoline system exhibits interesting fluorescence characteristics, leading to investigations in organic electronics and sensor technologies. Researchers are examining its potential in developing new luminescent materials, particularly for optoelectronic applications where stable, tunable emission is desired. These applications align with growing interest in sustainable, organic-based alternatives to conventional inorganic materials.

From a commercial perspective, CAS 337936-43-3 remains a niche chemical with limited but growing market demand. Suppliers typically offer it as a research-grade compound in small quantities, with purity levels ranging from 95% to 98%. Pricing reflects its specialized nature and complex synthesis. The compound's patent status and regulatory considerations are common queries among potential users, especially those considering its incorporation into proprietary formulations or commercial products.

Analytical characterization of 3-Methyl-2-phenyl-quinoline-4-carboxylic acid (4-ethoxy-phenyl)-amide typically involves HPLC, NMR, and mass spectrometry techniques. The compound's stability under various conditions (pH, temperature, light exposure) represents another area of active investigation, particularly for researchers considering its long-term storage or formulation requirements. These practical considerations frequently appear in search queries from laboratory professionals working with this material.

Recent advancements in computational chemistry have enabled more efficient study of this compound's molecular interactions. Virtual screening and molecular docking studies help predict its binding affinities to various biological targets, accelerating research into potential applications. This computational approach aligns with current trends toward AI-assisted drug discovery, a rapidly growing field that reduces experimental costs and time-to-discovery for novel compounds.

Environmental and safety aspects of 337936-43-3 follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended when handling the compound. Disposal should follow institutional guidelines for organic chemical waste, a consideration that frequently appears in safety-related searches for this material.

The future research directions for 3-Methyl-2-phenyl-quinoline-4-carboxylic acid (4-ethoxy-phenyl)-amide may include deeper exploration of its structure-activity relationships (SAR) and potential modifications to enhance desired properties. The growing interest in quinoline-based therapeutics for various diseases suggests this compound could serve as a valuable scaffold for medicinal chemistry programs. Additionally, its optical properties warrant further investigation for potential applications in bioimaging or molecular sensing technologies.

For researchers sourcing this compound, verification of CAS 337936-43-3 authenticity through proper analytical characterization remains crucial. The chemical community continues to develop improved synthetic and purification methods to meet the evolving needs of both academic and industrial researchers working with this interesting quinoline derivative.